{3-carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate

• IUPAC Name: (3-carbamoyl-8-methyl-2-oxopyrano[2,3-c]pyridin-5-yl)methyl acetate
• InChI: InChI=1S/C13H12N2O5/c1-6-11-9(3-10(12(14)17)13(18)20-11)8(4-15-6)5-19-7(2)16/h3-4H,5H2,1-2H3,(H2,14,17)
• InChI Key: VKVQVGFXDJJXSE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C2=C1OC(=O)C(=C2)C(=O)N)COC(=O)C
• Molecular Formula: C13H12N2O5
• Molecular Weight: 276.24 g/mol

Description

{3-carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate (CMPPA) is a synthetic compound that has been studied for its potential applications in scientific research. CMPPA is a derivative of pyrano[2,3-c]pyridine, a heterocyclic compound consisting of a six-membered ring with two nitrogen atoms. CMPPA has a wide range of applications in chemical synthesis, drug discovery, and biochemical research.

Mechanism of Action

The mechanism of action of {3-carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate is not fully understood. However, it is believed that {3-carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate acts as an inhibitor of certain enzymes, such as protein kinases and phosphatases, which are involved in signal transduction pathways. {3-carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate has also been shown to inhibit the activity of certain proteins, such as cyclooxygenase-2, which is involved in inflammation. In addition, {3-carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in neurotransmission.
Biochemical and Physiological Effects
{3-carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate has been studied for its potential biochemical and physiological effects. In animal studies, {3-carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate has been shown to have anti-inflammatory, anti-tumor, and anti-viral effects. In addition, {3-carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate has been shown to have antioxidant, anti-hyperlipidemic, and anti-diabetic effects. {3-carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate has also been shown to have neuroprotective effects, as it can protect neurons from oxidative stress and reduce the risk of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

{3-carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate has a number of advantages and limitations for lab experiments. One of the main advantages of {3-carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate is that it is relatively stable and can be stored for long periods of time without significant degradation. In addition, {3-carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate is relatively non-toxic and can be used in a variety of laboratory experiments. However, {3-carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate is not very soluble in water and may require the use of organic solvents for some experiments.

Future Directions

The potential applications of {3-carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate are still being explored. Future research could focus on the development of new synthesis methods for {3-carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate, as well as the development of new drugs and other compounds that could be synthesized using {3-carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate. In addition, future research could focus on the biochemical and physiological effects of {3-carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate, as well as its potential therapeutic applications. Finally, future research could focus on the development of new methods for detecting and quantifying {3-carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate in biological samples.

Synthesis Methods

{3-carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate can be synthesized using a variety of methods, including the reaction of pyrano[2,3-c]pyridine with ethyl chloroformate, followed by reaction with methyl acetate. This method produces {3-carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate in high yields and is often used for large-scale production. Another method involves the reaction of pyrano[2,3-c]pyridine with ethyl chloroformate, followed by reaction with methyl acetate and potassium carbonate. This method produces {3-carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate in high yields and is often used for large-scale production.

Scientific Research Applications

{3-carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate has a wide range of applications in scientific research, including drug discovery, chemical synthesis, and biochemical research. {3-carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate has been used to synthesize a variety of drugs, including antifungal agents, antivirals, antibiotics, and anti-cancer drugs. {3-carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate has also been used as a reagent in chemical synthesis, as it can be used to synthesize a variety of compounds, including heterocyclic compounds, amines, and peptides. In addition, {3-carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate has been used in biochemical research, as it can be used to detect and quantify a variety of biological molecules, including proteins, carbohydrates, and nucleic acids.